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Compound of Interest

Compound Name: Barium metaborate monohydrate

Cat. No.: B171109 Get Quote

A Technical Guide to Barium Metaborate
Monohydrate
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the fundamental chemical properties of

barium metaborate monohydrate, with a focus on its molecular formula and weight. The

information is presented to be a ready reference for professionals in research and

development.

Quantitative Data Summary
The chemical and physical properties of barium metaborate monohydrate are summarized in

the table below. This data is essential for stoichiometric calculations, material characterization,

and experimental design.
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Property Value Notes

Molecular Formula Ba(BO₂)₂·H₂O or B₂BaO₄·H₂O

The formula indicates the

presence of one molecule of

water of hydration for each

formula unit of barium

metaborate.[1][2][3]

Molecular Weight 240.97 g/mol

This value is for the

monohydrated form.[1][2][4]

The molecular weight of the

anhydrous form is 222.96

g/mol .[2][5]

Appearance White crystalline powder [1][5]

Density 3.25 - 3.35 g/cm³ [1][5]

Melting Point >900 °C

Refers to the decomposition

temperature of the anhydrous

material.[1][5][6]

CAS Number 19004-06-9 [2]

Table 1: Key Physicochemical Properties of Barium Metaborate Monohydrate

For precise calculations, the standard atomic weights of the constituent elements are provided

below.

Element Symbol Atomic Number
Standard Atomic
Weight (u)

Barium Ba 56 137.327

Boron B 5 10.81

Oxygen O 8 15.999

Hydrogen H 1 1.008
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Table 2: Atomic Weights of Constituent Elements

Chemical Formula and Structure
Barium metaborate monohydrate is an inorganic compound, specifically a hydrated salt.[3]

The structure consists of a central barium cation (Ba²⁺) ionically bonded to two metaborate

anions (BO₂⁻). Additionally, one molecule of water is incorporated into the crystal lattice, known

as water of hydration.[3] This hydration is crucial to the compound's stability and crystalline

structure.[3]

The logical relationship between the constituent parts of the molecular formula is illustrated in

the diagram below.

Barium Metaborate Monohydrate
Ba(BO₂)₂·H₂O

Barium Cation
(Ba²⁺)

Metaborate Anion
(BO₂⁻) x2

Water of Hydration
(H₂O)

Click to download full resolution via product page

Caption: Composition of Barium Metaborate Monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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